Cas no 1368122-98-8 (methyl 3-(methylamino)-4-phenylbutanoate)

• Product Name: methyl 3-(methylamino)-4-phenylbutanoate
• CAS No: 1368122-98-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6586809
• PubChem ID: 53823185
• Update Time: 2025-11-01

methyl 3-(methylamino)-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(methylamino)-4-phenylbutanoate
• Benzenebutanoic acid, β-(methylamino)-, methyl ester
• EN300-1069996
• AKOS014569382
• SCHEMBL7506611
• 1368122-98-8

• Inchi： 1S/C12H17NO2/c1-13-11(9-12(14)15-2)8-10-6-4-3-5-7-10/h3-7,11,13H,8-9H2,1-2H3
• InChI Key： BZSLXQYKHBSSCA-UHFFFAOYSA-N
• SMILES： C1(CC(NC)CC(OC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 306.5±35.0 °C(Predicted)
• pka: 8.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-(methylamino)-4-phenylbutanoate

Research Briefing on Methyl 3-(methylamino)-4-phenylbutanoate (CAS: 1368122-98-8) in Chemical Biology and Pharmaceutical Applications

The compound methyl 3-(methylamino)-4-phenylbutanoate (CAS: 1368122-98-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a precursor or intermediate in drug development. The compound's structural motif, combining a phenyl group with an amino ester functionality, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of methyl 3-(methylamino)-4-phenylbutanoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%). This breakthrough is particularly significant for the development of chiral drugs where stereochemistry plays a crucial role in biological activity. The improved synthetic accessibility of this compound has facilitated more extensive structure-activity relationship (SAR) studies and pharmacological evaluations.

Pharmacological investigations have revealed interesting properties of methyl 3-(methylamino)-4-phenylbutanoate. Preliminary in vitro studies indicate moderate inhibitory activity against certain neurotransmitter transporters, suggesting potential applications in neurological disorders. A 2024 study in ACS Chemical Neuroscience reported that structural analogs derived from this compound showed selective binding to the serotonin transporter (SERT), with Ki values in the low micromolar range. While the parent compound itself displays modest activity, these findings highlight its value as a lead structure for further optimization in CNS drug discovery programs.

The metabolic stability and pharmacokinetic profile of methyl 3-(methylamino)-4-phenylbutanoate have been investigated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting indicated reasonable metabolic stability in human liver microsomes (t1/2 = 45 minutes) and moderate plasma protein binding (75-80%). These characteristics, combined with its relatively low molecular weight (207.26 g/mol) and favorable lipophilicity (cLogP = 1.8), suggest that this compound could serve as a promising starting point for the development of CNS-penetrant small molecules.

Emerging applications of methyl 3-(methylamino)-4-phenylbutanoate extend beyond neurological targets. A recent patent application (WO2023124567) discloses its use as a key intermediate in the synthesis of novel anti-inflammatory agents. The compound's phenylbutanoate core has been successfully incorporated into larger molecular architectures that demonstrate potent inhibition of pro-inflammatory cytokines. This versatility underscores the compound's importance in medicinal chemistry and its potential to contribute to multiple therapeutic areas.

Future research directions for methyl 3-(methylamino)-4-phenylbutanoate appear promising. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for CNS and inflammatory indications. The development of more potent and selective analogs, coupled with advanced formulation strategies, may lead to clinical candidates in the coming years. Additionally, the exploration of its potential in combination therapies and targeted drug delivery systems represents an exciting avenue for further investigation.